Cas no 1261895-13-9 (4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid)

• Product Name: 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid
• CAS No: 1261895-13-9
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• MDL: MFCD18323796
• CID: 2761855
• PubChem ID: 53229649
• Update Time: 2025-10-30

4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70692774
• MFCD18323796
• 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, 95%
• 1261895-13-9
• 4-(3-PYRROLIDINYLCARBONYLPHENYL)NICOTINIC ACID
• 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid

• MDL： MFCD18323796
• Inchi： 1S/C17H16N2O3/c20-16(19-8-1-2-9-19)13-5-3-4-12(10-13)14-6-7-18-11-15(14)17(21)22/h3-7,10-11H,1-2,8-9H2,(H,21,22)
• InChI Key： CVXWVWNZGNLZSX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=CN=CC=2C(=O)O)C=1)N1CCCC1

Computed Properties

• Exact Mass: 296.11609238Da
• Monoisotopic Mass: 296.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.5Ų

Additional information on 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid

4-(3-Pyrrolidinylcarbonylphenyl)nicotinic Acid: A Comprehensive Overview

The compound with CAS No 1261895-13-9, known as 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a nicotinic acid moiety attached to a pyrrolidine-substituted phenyl group, making it a derivative of niacin with enhanced bioactivity.

4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid has been studied extensively for its role in modulating cellular processes, particularly in the context of metabolic disorders and inflammation. Recent research has highlighted its ability to influence key signaling pathways, such as the NF-κB pathway, which is central to immune response and inflammation regulation. This property makes it a promising candidate for therapeutic interventions in conditions like arthritis, cardiovascular diseases, and neurodegenerative disorders.

The synthesis of 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the pyrrolidine ring and its subsequent attachment to the phenyl group are critical steps that ensure the molecule's stability and bioavailability. Researchers have optimized these steps to improve yield and purity, making large-scale production feasible for preclinical studies.

In terms of pharmacokinetics, 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid exhibits favorable absorption profiles in preclinical models. Studies have shown that it achieves significant plasma concentrations after oral administration, indicating good bioavailability. Its metabolism pathways are currently under investigation, with initial findings suggesting that it undergoes phase II conjugation reactions, which are typical for niacin derivatives.

The biological activity of 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid has been evaluated in various cellular and animal models. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokine production in macrophage cell lines, suggesting anti-inflammatory properties. In vivo studies using rodent models of inflammation have further corroborated these findings, showing reduced edema and cytokine levels in treated animals compared to controls.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid to target proteins involved in inflammatory pathways. Molecular docking studies have revealed potential interactions with key residues in the NF-κB inhibitor complex, providing insights into its mechanism of action.

The development of 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid as a therapeutic agent is currently at the preclinical stage. Researchers are exploring its efficacy in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Early results are encouraging, with the compound showing potential for reducing disease severity without significant adverse effects.

In conclusion, 4-(3-Pyrrolidinylcarbonylphenyl)nicotinic acid (CAS No 1261895-13-9) represents a promising lead compound in drug discovery due to its unique chemical structure and bioactivity profile. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacokinetic properties for clinical use.